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Compound of Interest

Compound Name: NY-BR-1 p904 (A2)

Cat. No.: B12431749 Get Quote

For Immediate Reference by Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the proper disposal of the

research peptide NY-BR-1 p904 (A2). As a specific Safety Data Sheet (SDS) for this product is

not publicly available, these procedures are based on the general nature of synthetic peptides

and common preservatives found in similar laboratory reagents.

It is imperative to consult your institution's Environmental Health and Safety (EHS) department

and review the product's specific SDS, if available, before handling and disposal.

NY-BR-1 p904 (A2) is an HLA-A2-restricted epitope of the NY-BR-1 protein, commonly used in

breast cancer research.[1] While the peptide itself may not be classified as hazardous,

solutions may contain preservatives like sodium azide, which is toxic and requires special

disposal procedures.

Quantitative Data on Potential Preservatives
Research solutions of peptides and antibodies often contain preservatives to prevent microbial

growth. Sodium azide is a common additive.
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Component
Typical
Concentration

CAS Number Key Hazards

Sodium Azide ≤ 0.1% 26628-22-8

Harmful if swallowed.

[2][3] May form

explosive metal

azides with lead and

copper plumbing.[2]

Experimental Protocol: Standard Disposal
Procedure
The following protocol outlines the necessary steps for the safe disposal of NY-BR-1 p904 (A2)
solutions. This procedure assumes the potential presence of sodium azide.

Personal Protective Equipment (PPE): Before handling, ensure you are wearing appropriate

PPE, including safety goggles, a lab coat, and chemical-resistant gloves.

Waste Identification and Segregation:

Treat all waste containing NY-BR-1 p904 (A2) as hazardous chemical waste.

Do not mix this waste with other waste streams unless explicitly permitted by your

institution's EHS guidelines.

Waste Collection:

Collect all liquid waste containing NY-BR-1 p904 (A2) in a designated, leak-proof, and

chemically compatible container. The container must be clearly labeled as "Hazardous

Waste" and include the full chemical names of all constituents (e.g., "NY-BR-1 p904 (A2)
solution with sodium azide").

Solid waste, such as contaminated pipette tips, tubes, and gloves, should be collected in a

separate, clearly labeled hazardous waste container.

Storage:
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Store the hazardous waste container in a designated satellite accumulation area.

Ensure the container is kept closed except when adding waste.

Segregate the waste from incompatible materials, particularly acids and heavy metals, to

prevent the formation of toxic gases or explosive azides.

Disposal Request:

Once the waste container is full or ready for disposal, follow your institution's procedures

to request a pickup from the EHS department or a licensed hazardous waste disposal

contractor.

Crucially, never pour solutions containing sodium azide down the drain.[4] This can lead to

the formation of highly explosive metal azides in the plumbing.

Disposal Workflow
The following diagram illustrates the logical steps for the proper disposal of NY-BR-1 p904 (A2)
waste.
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Caption: Disposal workflow for NY-BR-1 p904 (A2) waste.

Disclaimer: This information is intended as a general guide. Always prioritize your local and

institutional regulations and the specific information provided by the product manufacturer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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